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Introduction
Lithium iodide (LiI) is a white crystalline solid that is highly soluble in water and polar organic

solvents[1][2][3]. It is known for its hygroscopic nature, meaning it readily absorbs moisture

from the atmosphere[1][2][4]. While its primary applications are in electrolytes for batteries,

organic synthesis, and as a non-wetting agent for sample preparation by fusion, its hygroscopic

properties suggest a potential application as a desiccant in laboratory settings[2][4][5].

These application notes provide an overview of the properties of lithium iodide, protocols for its

potential use as a desiccant, and important safety considerations. It should be noted that while

LiI is hygroscopic, its water absorption capacity is considered lower than that of other common

lithium halide desiccants such as lithium chloride (LiCl) and lithium bromide (LiBr)[6]. Therefore,

its use may be limited to applications where extreme drying is not required or where its other

chemical properties, such as its high solubility in organic solvents, are advantageous.

Physicochemical Properties and Performance Data
Lithium iodide is commercially available as a white crystalline powder or beads[2]. Upon

exposure to air and light, it can turn yellow due to the oxidation of iodide to iodine[2][4]. Proper

storage in a cool, dry, dark, and inert environment is crucial to maintain its purity[2].

Table 1: Physicochemical Properties of Lithium Iodide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15088823?utm_src=pdf-interest
https://testbook.com/chemistry-formulas/lithium-iodide-formula
https://www.nbinno.com/article/other-organic-chemicals/chemistry-lithium-iodide-properties-industrial-significance-xd
https://collegedunia.com/exams/lithium-iodide-formula-chemistry-articleid-4193
https://testbook.com/chemistry-formulas/lithium-iodide-formula
https://www.nbinno.com/article/other-organic-chemicals/chemistry-lithium-iodide-properties-industrial-significance-xd
https://mystore.malvernpanalytical.com/mystore/s/product/lithium-iodide-250g/01t0Y000008gtVnQAI
https://www.nbinno.com/article/other-organic-chemicals/chemistry-lithium-iodide-properties-industrial-significance-xd
https://mystore.malvernpanalytical.com/mystore/s/product/lithium-iodide-250g/01t0Y000008gtVnQAI
https://en.wikipedia.org/wiki/Lithium_iodide
https://www.researchgate.net/publication/231535747_Solubility_Heat_Capacity_and_Density_of_Lithium_Bromide_Lithium_Iodide_Lithium_Nitrate_Lithium_Chloride_Aqueous_Solutions_at_Several_Compositions_and_Temperatures
https://www.nbinno.com/article/other-organic-chemicals/chemistry-lithium-iodide-properties-industrial-significance-xd
https://www.nbinno.com/article/other-organic-chemicals/chemistry-lithium-iodide-properties-industrial-significance-xd
https://mystore.malvernpanalytical.com/mystore/s/product/lithium-iodide-250g/01t0Y000008gtVnQAI
https://www.nbinno.com/article/other-organic-chemicals/chemistry-lithium-iodide-properties-industrial-significance-xd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula LiI [1][4]

Molar Mass 133.85 g/mol [1][4]

Appearance
White crystalline solid (beads

or powder)
[2][4]

Melting Point 469 °C (876 °F) [3][4]

Boiling Point 1171 °C (2140 °F) [2][3]

Density (anhydrous) 4.076 g/cm³ [4]

Hygroscopicity Highly hygroscopic [1][2][4]

Water Solubility 1670 g/L at 25 °C [3][4]

Solubility in Organic Solvents

Highly soluble in methanol,

ethanol, acetone, and other

polar solvents.

[2][3][7]

Table 2: Comparative Water Absorption of Lithium Halides

Compound
Relative Water Absorption
Capacity

Reference

Lithium Chloride (LiCl) Highest [6]

Lithium Bromide (LiBr) High [6]

Lithium Iodide (LiI) Lower than LiCl and LiBr [6]

Note: Quantitative data for the specific water absorption capacity of lithium iodide beads in a

typical desiccator setup is not widely available in the literature. The data above indicates a

qualitative comparison.
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The following protocols are generalized for the use of hygroscopic salts as desiccants and

should be adapted and validated by the user for their specific application.

Protocol 1: Use of Lithium Iodide Beads in a Desiccator

Objective: To reduce the ambient moisture within a sealed container (desiccator) for the

storage of moisture-sensitive compounds.

Materials:

Anhydrous lithium iodide beads

Glass or ceramic dish

Laboratory desiccator

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat

Procedure:

Ensure all PPE is worn. Handle lithium iodide in a well-ventilated area or fume hood.

Place a layer of anhydrous lithium iodide beads in a clean, dry glass or ceramic dish. The

surface area of the desiccant exposed to the air will affect the rate of moisture absorption.

Place the dish containing the LiI beads in the bottom chamber of the desiccator.

Place the items to be dried or kept dry on the desiccator plate above the desiccant.

Seal the desiccator properly using grease on the ground-glass rims to ensure an airtight

seal.

Monitor the desiccant over time. As LiI absorbs moisture, it will eventually deliquesce

(dissolve in the absorbed water). The desiccant should be replaced or regenerated once it

appears wet or has significantly clumped together.

Protocol 2: Regeneration of Saturated Lithium Iodide Beads
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Objective: To remove absorbed water from saturated lithium iodide beads to allow for their

reuse.

Materials:

Saturated lithium iodide

Shallow, heat-resistant dish (e.g., borosilicate glass)

Drying oven with temperature control

Desiccator for cooling

PPE

Procedure:

Spread the saturated lithium iodide beads in a thin layer in a shallow, heat-resistant dish.

Place the dish in a drying oven.

Gradually heat the oven to a temperature between 130°C and 150°C. Lithium iodide

trihydrate loses its water of crystallization to become anhydrous at approximately 130°C[8].

Caution: Do not overheat, as this can cause decomposition or affect the material's

properties. Heating may release corrosive iodine vapors, so this process must be performed

in a well-ventilated fume hood.

Heat for 2-4 hours. The exact time will depend on the amount of desiccant and the level of

saturation.

Once drying is complete, turn off the oven and allow the dish to cool slightly before removing

it.

Immediately transfer the hot, regenerated lithium iodide beads into a desiccator containing

an active desiccant (like fresh silica gel or phosphorus pentoxide) to cool down in a dry

atmosphere, preventing reabsorption of moisture from the air.

Once at room temperature, store the regenerated beads in a tightly sealed, airtight container.
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Caption: Workflow for using and regenerating lithium iodide beads.
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Caption: Hydration and dehydration cycle of lithium iodide.

Safety and Handling
Lithium iodide should be handled with care, following standard laboratory safety procedures.

Personal Protective Equipment (PPE): Always wear safety glasses or goggles, a lab coat,

and chemical-resistant gloves when handling lithium iodide[9][10][11].
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Inhalation: Avoid creating and inhaling dust. Handle in a well-ventilated area or a fume

hood[9][10]. May cause respiratory irritation[9].

Skin and Eye Contact: Causes skin and serious eye irritation[9]. In case of contact, rinse the

affected area thoroughly with water[10][11][12].

Ingestion: Harmful if swallowed[9]. Do not eat, drink, or smoke when using this product[9][10]

[11].

Storage: Store in a cool, dry, well-ventilated place away from light and moisture[2]. Keep

containers tightly sealed. Lithium iodide is sensitive to air and light[2].

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Limitations and Considerations
Lower Capacity: As noted, LiI has a lower water absorption capacity compared to LiCl and

LiBr, making it less suitable for applications requiring very low humidity levels[6].

Reactivity: Lithium iodide can react with strong acids and oxidizing agents[1][3]. Its

compatibility with the chemicals being dried or stored should be considered. It is useful in

organic synthesis for cleaving C-O bonds, such as in methyl esters, which indicates potential

reactivity with certain organic molecules[5].

Corrosivity: Like other halide salts, aqueous solutions of lithium iodide can be corrosive to

metals. This should be a consideration if it is used in equipment with metal components[13].

Cost: The cost of lithium iodide may be higher than that of common desiccants like silica gel

or calcium chloride, which may limit its use for bulk drying applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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